6-(5-Carboxy-2-fluorophenyl)-2-formylphenol, 95%
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Overview
Description
6-(5-Carboxy-2-fluorophenyl)-2-formylphenol, 95% (6-FFCFP-2) is a synthetic compound that has been studied in a variety of scientific research applications. 6-FFCFP-2 has a wide range of biochemical and physiological effects, making it a valuable tool for laboratory experiments.
Mechanism of Action
6-(5-Carboxy-2-fluorophenyl)-2-formylphenol, 95% works by inducing oxidative stress in cells. Oxidative stress is a process in which reactive oxygen species (ROS) are produced in excess, leading to the oxidation of cellular components. This oxidative stress leads to the activation of a variety of cellular pathways, which can lead to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
6-(5-Carboxy-2-fluorophenyl)-2-formylphenol, 95% has been shown to induce a variety of biochemical and physiological effects in cells. It has been shown to induce oxidative stress, inflammation, DNA damage, and apoptosis. Additionally, 6-(5-Carboxy-2-fluorophenyl)-2-formylphenol, 95% has been shown to inhibit cell proliferation and induce cell death.
Advantages and Limitations for Lab Experiments
6-(5-Carboxy-2-fluorophenyl)-2-formylphenol, 95% has several advantages for laboratory experiments. It is a stable compound that is easy to synthesize and purify. Additionally, 6-(5-Carboxy-2-fluorophenyl)-2-formylphenol, 95% has been shown to induce a variety of biochemical and physiological effects in cells, making it a valuable tool for studying the effects of oxidative stress, inflammation, and DNA damage on cells.
However, 6-(5-Carboxy-2-fluorophenyl)-2-formylphenol, 95% also has some limitations for laboratory experiments. It is a relatively expensive compound, which can limit its use in some experiments. Additionally, 6-(5-Carboxy-2-fluorophenyl)-2-formylphenol, 95% has been shown to induce cell death, which can limit its use in some experiments.
Future Directions
The future directions for 6-(5-Carboxy-2-fluorophenyl)-2-formylphenol, 95% include further investigation into its effects on cells and its potential use in the treatment of diseases. Additionally, further research into the mechanism of action of 6-(5-Carboxy-2-fluorophenyl)-2-formylphenol, 95% and its potential use as a drug target is needed. Finally, further research into the synthesis and purification of 6-(5-Carboxy-2-fluorophenyl)-2-formylphenol, 95% is needed to make it more accessible and cost-effective for laboratory experiments.
Synthesis Methods
6-(5-Carboxy-2-fluorophenyl)-2-formylphenol, 95% is synthesized via a two-step process. The first step involves the reaction of 5-carboxy-2-fluorophenol with formaldehyde in the presence of a base catalyst. This reaction produces 6-(5-Carboxy-2-fluorophenyl)-2-formylphenol, 95% and other byproducts. The second step involves the purification of the 6-(5-Carboxy-2-fluorophenyl)-2-formylphenol, 95% from the other byproducts. This is done by distillation, crystallization, and recrystallization.
Scientific Research Applications
6-(5-Carboxy-2-fluorophenyl)-2-formylphenol, 95% has been studied in a variety of scientific research applications. It has been used to study the effects of oxidative stress in cells and to investigate the role of oxidative stress in a variety of diseases. 6-(5-Carboxy-2-fluorophenyl)-2-formylphenol, 95% has also been used to study the effects of inflammation on cells and to investigate the role of inflammation in certain diseases. Additionally, 6-(5-Carboxy-2-fluorophenyl)-2-formylphenol, 95% has been used to study the effects of DNA damage on cells and to investigate the role of DNA damage in certain diseases.
properties
IUPAC Name |
4-fluoro-3-(3-formyl-2-hydroxyphenyl)benzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9FO4/c15-12-5-4-8(14(18)19)6-11(12)10-3-1-2-9(7-16)13(10)17/h1-7,17H,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HOKPBDGTWOKZJI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)C2=C(C=CC(=C2)C(=O)O)F)O)C=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9FO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00685255 |
Source
|
Record name | 6-Fluoro-3'-formyl-2'-hydroxy[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00685255 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(5-Carboxy-2-fluorophenyl)-2-formylphenol | |
CAS RN |
1261986-48-4 |
Source
|
Record name | 6-Fluoro-3'-formyl-2'-hydroxy[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00685255 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.